Cas no 2171559-14-9 (4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid)

• Product Name: 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid
• CAS No: 2171559-14-9
• MF: C₂₇H₃₀N₂O₅S
• MW: 494.602506160736
• CID: 5921845
• PubChem ID: 165579088
• Update Time: 2025-06-08

4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid
• EN300-1533984
• 4-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]thiomorpholine-3-carboxylic acid
• 2171559-14-9

• Inchi： 1S/C27H30N2O5S/c30-25(29-12-13-35-16-24(29)26(31)32)22(17-6-5-7-17)14-28-27(33)34-15-23-20-10-3-1-8-18(20)19-9-2-4-11-21(19)23/h1-4,8-11,17,22-24H,5-7,12-16H2,(H,28,33)(H,31,32)
• InChI Key： JYDKHHOXAQZCQO-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(=O)O)C1)C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)=O

Computed Properties

• Exact Mass: 494.18754324g/mol
• Monoisotopic Mass: 494.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 121Ų

Additional information on 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid

Introduction to 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid (CAS No. 2171559-14-9)

4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid, identified by its CAS number 2171559-14-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl moiety, a fluoren-9-ylmethyl ester group, and a thiomorpholine scaffold. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of extensive study in drug discovery and development.

The presence of the fluoren-9-ylmethyl ester group in the molecular structure suggests potential roles in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding. The thiomorpholine ring is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the cyclobutyl substituent introduces rigidity to the molecule, which can influence its binding affinity and selectivity. These characteristics make 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. The integration of these computational tools with experimental data has provided valuable insights into the interactions between 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid and biological targets. For instance, studies have indicated that the fluoren-9-ylmethyl ester group may facilitate binding to specific enzymes or receptors, thereby modulating cellular signaling pathways associated with inflammation, pain, or neurodegeneration.

The thiomorpholine moiety has been extensively studied for its role in enhancing the metabolic stability and oral bioavailability of drug candidates. This structural feature is particularly relevant in the context of developing small-molecule drugs that require efficient absorption and distribution throughout the body. Additionally, the cyclobutyl substituent can contribute to the overall conformational stability of the molecule, preventing unwanted rotational freedom that might otherwise reduce binding affinity or increase susceptibility to degradation.

In light of these structural attributes, researchers have been exploring the potential applications of 4-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylthiomorpholine-3-carboxylic acid in various therapeutic areas. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases or proteases implicated in cancer progression. Furthermore, its ability to cross the blood-brain barrier has raised interest in its potential as a treatment for neurological disorders such as Alzheimer's disease or Parkinson's disease.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and protecting group strategies, have been employed to construct the complex framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in verifying the structural integrity of intermediates and final products.

As part of ongoing research efforts, scientists are investigating ways to optimize the pharmacological properties of 4-2-cyclobutyl-3-{((9H-fluoreninol)-methylcarbonyl}amino)propanoylthiomorpholine carboxylic acid (CAS No. 217155914). Structural modifications aimed at improving solubility, reducing toxicity, or enhancing target specificity are being explored through both experimental synthesis and virtual screening techniques. These efforts are supported by collaborations between academic institutions and pharmaceutical companies seeking to translate laboratory discoveries into clinical applications.

The growing interest in this compound underscores its significance as a building block for drug discovery programs targeting complex diseases. By leveraging cutting-edge technologies such as artificial intelligence-driven molecular design platforms,4-(2-Cyclobutyle-(S)-Ethoxy-Carboxymethyl)-Propanoylamino)-Thiomorpholine Carboxylic Acid (CAS 217155914) represents an exciting frontier in medicinal chemistry where innovation meets therapeutic promise.